Cas no 1805038-74-7 (4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid
• CAS No: 1805038-74-7
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4918769
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H7F2NO3/c9-8(10)4-1-2-11-5(7(4)14)3-6(12)13/h1-2,8,14H,3H2,(H,12,13)
• InChI Key： BYBOGFAFYJKCIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CC(=O)O)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1805038-74-7)

4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1805038-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pyridine core substituted with a difluoromethyl group and a hydroxy moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its acetic acid side chain further enhances its potential for derivatization, enabling applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active agents. The incorporation of fluorine atoms into organic frameworks is a trending topic in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties.

The synthesis of CAS No. 1805038-74-7 typically involves multi-step reactions, including halogenation, hydroxylation, and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity, ensuring compliance with industry standards.

From an environmental perspective, the development of sustainable fluorination methods aligns with the global push toward green chemistry. Innovations in catalytic fluorination and solvent-free reactions are reducing the ecological footprint of producing compounds like 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid. This resonates with the growing consumer and regulatory focus on eco-friendly manufacturing practices.

In the pharmaceutical sector, CAS No. 1805038-74-7 is being investigated for its potential in treating inflammatory diseases and metabolic disorders. Its ability to modulate enzyme activity makes it a candidate for targeted therapy development. Additionally, its agrochemical applications include serving as a precursor for herbicides and pesticides, where its fluorine-rich structure enhances efficacy.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche compounds like 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid. Companies are leveraging computational chemistry and AI-driven drug design to accelerate the discovery of derivatives with improved properties. This aligns with the broader adoption of digital transformation in chemical R&D.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of fluorinated pyridines is critical. The electron-withdrawing effects of the difluoromethyl group in CAS No. 1805038-74-7 influence its reactivity and interaction with biological targets. Such insights are pivotal for optimizing its use in high-value applications.

In summary, 4-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and sustainable technology. Its multifaceted utility underscores the importance of continued investment in innovative chemical solutions to address contemporary scientific and industrial challenges.